
"CAS number 57164-99-5 physicochemical data"

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:

N-(4-amino-2-

methoxyphenyl)methanesulfonami

de

Cat. No.: B1601090 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Anilino-1-benzylpiperidine

(CAS No. 1155-56-2)

Introduction
4-Anilino-1-benzylpiperidine, also known by its CAS Number 1155-56-2, is a significant

chemical compound within the domain of pharmaceutical sciences. It serves as a crucial

intermediate in the synthesis of various pharmaceutical agents, most notably in the preparation

of fentanyl derivatives[1][2][3]. Its role extends to being an analytical reference standard for

opioids, making it indispensable for forensic and research applications[4]. This guide provides a

comprehensive overview of the physicochemical data for 4-Anilino-1-benzylpiperidine, tailored

for researchers, scientists, and professionals in drug development.

It is important to note that while the initial query referenced CAS number 57164-99-5, the

widely recognized and documented identifier for 4-Anilino-1-benzylpiperidine in scientific

literature and commercial databases is 1155-56-2. This document will proceed using the latter,

more established CAS number.

Chemical Identity and Structural Information
The fundamental identity of a compound is established by its structure and nomenclature. 4-

Anilino-1-benzylpiperidine is structurally characterized by a piperidine ring substituted with an

aniline group at the 4-position and a benzyl group at the 1-position.
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Physicochemical Characterization Workflow

Obtain Compound
(CAS 1155-56-2)

Identity Confirmation
(e.g., MS, NMR)

Purity Analysis
(e.g., HPLC, GC)

Melting Point Determination

If Pure

Solubility Assessment

If Pure

LogP Determination
(Shake-flask method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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